2,6-Diamino-3-nitro-4-trifluoromethylpyridine

• Molecular Formula: C6H5F3N4O2
• Molecular Weight: 222.12 g/mol
• IUPAC Name: 3-nitro-4-(trifluoromethyl)pyridine-2,6-diamine
• InChI: InChI=1S/C6H5F3N4O2/c7-6(8,9)2-1-3(10)12-5(11)4(2)13(14)15/h1H,(H4,10,11,12)
• InChI Key: RUXOJZOZDSHNSV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(N=C1N)N)[N+](=O)[O-])C(F)(F)F

Description

2,6-Diamino-3-nitro-4-trifluoromethylpyridine is a useful research compound. Its molecular formula is C6H5F3N4O2 and its molecular weight is 222.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2,6-diamino-4-trifluoromethylpyridine (173 mg) in H2SO4 (3 mL) at 0° C. was added HNO3 (0.048 mL, d=1.40). The stirred mixture was sequentially warmed to RT, aged 1.5 hours, poured onto 50 g ice, neutralized with NH4OH, extracted with EtOAc, filtered through 20 g SiO2 (washed with EtOAc until yellow color eluted), and concentrated to give 70 mg of 2,6-diamino-3-nitro-4-trifluoromethylpyridine as a yellow solid. A 1:1 THF/MeOH solution of the nitro compound (65 mg) was hydrogenated (1 atm H2, Ra-Ni, 16 hours at RT), filtered, concentrated, and converted to the title compound by the method outlined in Example 21.